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Compound of Interest

Compound Name:

Cat. No.: B8451461

N-Cbz-cyclopentylmethylamine

Get Quote

Chemical Identity & Strategic Relevance

N-Cbz-cyclopentylmethylamine is a protected amine intermediate used frequently in

medicinal chemistry to introduce a lipophilic cyclopentyl motif while masking the reactivity of the

primary amine.

Core Identifiers

Parameter

Detail

Chemical Name

Benzyl (cyclopentylmethyl)carbamate

Common Name

N-Cbz-cyclopentylmethylamine

CAS Number 172738-63-5
Molecular Formula C14H19NO2
Molecular Weight 233.31 g/mol

Parent Amine

Cyclopentanemethanamine (CAS: 6053-81-2)

Protecting Group

Carbobenzyloxy (Cbz / Z)
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Relevance in Drug Development

The cyclopentyl group is a bioisostere for phenyl and isopropyl groups, often improving
metabolic stability and solubility profiles in drug candidates. The Cbz group renders the amine
inert to basic conditions and nucleophilic attacks, allowing for modifications elsewhere in the
molecule (e.g., peptide coupling, alkylation) before the amine is revealed via hydrogenolysis or
acid hydrolysis.

Hazard Identification & Mechanistic Safety Analysis

Unlike its parent amine, which is a volatile, corrosive liquid, the Cbz-protected form is typically a
stable solid or viscous oil with reduced acute toxicity. However, it presents specific hazards
related to its decomposition and reactivity.[1]

GHS Classification (Predicted via SAR)

Based on Structure-Activity Relationships (SAR) of analogous benzyl carbamates.

Hazard Class Category Hazard Statement Code

. o Causes skin irritation.
Skin Irritation 2 H315

[2]

o Causes serious eye
Eye Irritation 2A S H319
irritation.

May cause respiratory
STOT - SE 3 o H335
irritation.[3][4]

Acute Toxicity 4 (Oral) Harmful if swallowed. H302

The "Masking Effect" on Safety
The Cbz protection significantly alters the safety profile:
 Volatility: The addition of the benzyl carbamate group increases molecular weight and

intermolecular hydrogen bonding, drastically reducing vapor pressure compared to the free
amine. This lowers the inhalation risk under ambient conditions.
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» Corrosivity: The nitrogen lone pair is delocalized into the carbonyl, removing the basicity and
corrosivity associated with the free primary amine.

» Sensitization: While less corrosive, carbamates can still act as sensitizers. Prolonged skin
contact must be avoided.[2][5][6]

Structural Visualization & Synthesis Logic

The following diagram illustrates the chemical structure and the standard
synthesis/deprotection workflow, highlighting the critical safety control points (SCPs).
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Caption: Synthesis workflow tracking hazard evolution from corrosive precursors to the stable
Cbz-protected intermediate and back to hazardous deprotection conditions.

Safe Handling Protocols: Expert Methodologies
A. Synthesis & Isolation (Creation of the Target)
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When synthesizing N-Cbz-cyclopentylmethylamine from Benzyl chloroformate (Cbz-ClI) and
Cyclopentylmethylamine:

e Engineering Control: Perform addition of Cbz-Cl at 0°C in a fume hood. Cbz-Cl is a
lachrymator and releases HCI gas upon hydrolysis.

e Quenching: Quench the reaction with dilute ammonium chloride or water slowly. The
biphasic mixture may retain unreacted amine; treat the agueous waste as hazardous
(basic/toxic).

B. Handling the Pure Compound

o PPE: Nitrile gloves (0.11 mm min thickness), safety glasses with side shields, and a lab coat.

 Inhalation: Although volatility is low, handle in a ventilated enclosure to prevent inhalation of
dust (if solid) or aerosols.

o Storage: Store at 2—-8°C (refrigerated). While Cbz groups are generally stable, keeping them
cool prevents slow hydrolysis or transesterification over months.

C. Deprotection (The Critical Hazard Step)

The utility of this molecule lies in removing the Cbz group. This introduces significant hazards:
e Hydrogenolysis (Hz + Pd/C):
o Risk:[2][4][7] Fire/Explosion (Hz gas) and pyrophoric catalyst (dry Pd/C).

o Protocol: Always wet the Pd/C catalyst with an inert solvent (e.g., toluene or ethyl acetate)
under argon/nitrogen before introducing the reaction solvent (usually MeOH/EtOH). Never
add dry catalyst to a flammable solvent.

» Acid Hydrolysis (HBr in Acetic Acid):
o Risk:[2][4][7] Severe burns and inhalation of corrosive fumes.[5]

o Protocol: Use double-gloving and a face shield. Neutralize the waste acid slowly in an ice
bath before disposal.
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Emergency Response Procedures

These protocols are designed to be self-validating—meaning the steps verify safety as you

proceed.

Scenario

Immediate Action

Secondary Verification

Skin Contact

Wash with soap and water for
15 mins.[2][8] Remove
contaminated clothing.[2][5][7]

[8]

Check for redness/blistering
after 1 hour. If persistent, seek
medical aid.[1][2][5][7][9]

Eye Contact

Rinse cautiously with water for
15 mins.[2][7][8][9] Remove

contact lenses if easy to do.[7]

Verify vision clarity.[2][8] If
blurred or painful, consult an

ophthalmologist immediately.

Rinse mouth. Do NOT induce

Monitor for nausea or

Ingestion - ) o dizziness. Contact Poison

vomiting (risk of aspiration).[5]
Control Center.

Use COz, dry chemical, or

Ei foam.[1][2][5][6][9] Do not use Watch for "flashback" if vapors

ire
high-volume water jet (may accumulate in low areas.
spread burning oil).
Absorb with inert material ) )
o Wipe surface with a solvent
) (vermiculite/sand).[2] Do not
Spill (ethanol) then water to ensure

use combustible materials
(sawdust).[8]

no residue remains.

Physical & Chemical Properties

Data derived from experimental values of structural analogs (Benzyl carbamates).
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Property Value/Description

) White to off-white solid or colorless viscous oil
Physical State . .
(depending on purity/polymorph).

Predicted: 45-55°C (Solid form); may supercool

Melting Point )
to olil.
. ' >200°C (Decomposes before boiling at atm
Boiling Point
pressure).[8]
B Soluble in DMSO, DCM, Ethyl Acetate,
Solubility )
Methanol. Insoluble in water.[1][3][5]
Flash Point >110°C (Predicted).
- Stable under normal temp/pressure.[2] Avoid
Stability ) o
strong acids/bases and oxidizers.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. assets.thermofisher.com [assets.thermofisher.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. CAS 2439-56-7: Cyclopentylmethylamine | CymitQuimica [cymitquimica.com]
. chembk.com [chembk.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. aksci.com [aksci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
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. fishersci.com [fishersci.com]
¢ 10. lookchem.com [lookchem.com]

e 11. 5-Amino-2,2,4-trimethyl-1-cyclopentanemethylamine, Mixture of Isomers 99%, Thermo
Scientific 250 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

» To cite this document: BenchChem. [Technical Guide: Safety & Handling of N-Cbz-
cyclopentylmethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8451461/docs#technical-guide-safety-handling-of-n-
cbz-cyclopentylmethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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